Cas no 2171985-54-7 (2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid)

2,2-Difluoro-3,4-dihydroxy-3-methylbutanoic acid is a fluorinated carboxylic acid derivative characterized by its unique structural features, including two hydroxyl groups and a difluoromethyl moiety. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the hydroxyl groups offer sites for further functionalization. Its stereochemistry and polar functional groups make it valuable for studying enzyme interactions or designing enzyme inhibitors. The compound’s stability and reactivity profile allow for precise modifications, supporting applications in medicinal chemistry and agrochemical development.
2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid structure
2171985-54-7 structure
Product Name:2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid
CAS No:2171985-54-7
MF:C5H8F2O4
MW:170.111429214478
CID:5943129
PubChem ID:165603120
Update Time:2025-10-29

2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid
    • 2171985-54-7
    • EN300-1599445
    • Inchi: 1S/C5H8F2O4/c1-4(11,2-8)5(6,7)3(9)10/h8,11H,2H2,1H3,(H,9,10)
    • InChI Key: GUUVKWQLGVVTMK-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(C(C)(CO)O)F

Computed Properties

  • Exact Mass: 170.03906506g/mol
  • Monoisotopic Mass: 170.03906506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 77.8Ų

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Additional information on 2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid

Introduction to 2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid (CAS No. 2171985-54-7) and Its Emerging Applications in Chemical Biology

2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid, identified by the chemical compound identifier CAS No. 2171985-54-7, is a fluorinated hydroxy acid with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoro and dihydroxy functional groups, exhibits distinct physicochemical properties that make it a promising candidate for various biochemical applications.

The molecular structure of 2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid consists of a five-carbon backbone with fluorine atoms at the second carbon position and hydroxyl groups at the third and fourth carbon positions. The presence of these substituents imparts unique reactivity and stability, making it an intriguing subject for synthetic chemists and biologists alike. The methyl group at the third carbon further enhances its structural complexity, contributing to its potential role in enzyme inhibition and substrate mimicry.

In recent years, the study of fluorinated compounds has seen substantial growth due to their enhanced metabolic stability and binding affinity. The difluoro moiety in particular has been shown to improve the bioavailability of drug candidates by reducing hydrolysis rates and increasing lipophilicity. This property is particularly relevant in the development of antiviral and anticancer agents, where prolonged circulation time can significantly improve therapeutic efficacy.

2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid has been explored in several cutting-edge research areas. One notable application is in the synthesis of fluorinated analogs of natural products, which often exhibit superior pharmacological properties. For instance, researchers have utilized this compound as a building block in the development of novel inhibitors targeting bacterial enzymes. The dihydroxy groups provide opportunities for hydrogen bonding interactions with biological targets, enhancing binding specificity.

Another exciting area of research involves the use of 2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid in proteomics and metabolomics studies. Its unique structural features make it an excellent tool for probing enzyme active sites and metabolic pathways. Recent studies have demonstrated its utility in developing probes for enzymatic assays, where its fluorine atoms can be used for sensitive detection via nuclear magnetic resonance (NMR) or mass spectrometry (MS).

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for drug discovery. Fluorinated acids are known to enhance drug-like properties such as solubility and bioavailability. For example, derivatives of 2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid have been investigated as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The combination of fluorine and hydroxyl groups offers a versatile platform for designing molecules with tailored biological activities.

From a synthetic chemistry perspective, CAS No. 2171985-54-7 presents an interesting challenge due to its fluorinated and chiral centers. Advanced synthetic methodologies have been employed to access this compound efficiently while maintaining high enantiomeric purity. Techniques such as fluorous chemistry and asymmetric hydrogenation have proven particularly useful in constructing its complex framework.

The growing interest in green chemistry has also influenced the synthesis of 2,2-difluoro-3,4-dihydroxy-3-methylbutanoic acid, with researchers seeking sustainable methods to produce this compound on an industrial scale. Biocatalytic approaches have been explored as an alternative to traditional chemical synthesis, offering reduced environmental impact while maintaining high yields.

In conclusion,CAS No. 2171985-54-7 represents a fascinating compound with broad applications across chemical biology and pharmaceutical science. Its unique structural features—particularly the difluoro and dihydroxy functionalities—make it a valuable tool for drug discovery, enzyme studies, and metabolic profiling. As research continues to uncover new ways to harness its potential,this compound is poised to play an increasingly important role in advancing our understanding of biological systems.

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